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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipropyl adipate, with the IUPAC name dipropyl hexanedioate, is a diester of adipic acid and

n-propanol.[1] This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, synthesis methodologies, and applications. The

information is curated to be a valuable resource for professionals in research, and drug

development. This document adheres to stringent data presentation standards, including

structured tables for quantitative data, detailed experimental protocols, and mandatory

visualizations of chemical and procedural workflows.

Chemical Identity and Structure
Dipropyl adipate is a fatty acid ester recognized for its utility as a solvent and skin-conditioning

agent.[1] Its fundamental identifiers and structural details are summarized below.
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Identifier Value

IUPAC Name dipropyl hexanedioate[1]

Synonyms
Dipropyl hexanedioate, Adipic acid, dipropyl

ester, Di-n-propyl adipate[1][2]

CAS Number 106-19-4[1]

Molecular Formula C₁₂H₂₂O₄[1]

Molecular Weight 230.30 g/mol [1]

InChI Key NKOUWLLFHNBUDW-UHFFFAOYSA-N[1]

Canonical SMILES CCCOC(=O)CCCCC(=O)OCCC[1]

A 2D representation of the chemical structure of dipropyl adipate is provided in the diagram

below.

Figure 1: Chemical Structure of Dipropyl Adipate

Physicochemical Properties
Dipropyl adipate is a clear, colorless liquid with a mild, alcoholic odor. A summary of its key

physical and chemical properties is presented in the table below.
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Property Value

Appearance Clear, colorless liquid

Odor Mild alcoholic

Melting Point -15.7 °C

Boiling Point 273-274 °C at 760 mmHg

Flash Point 140 °C

Density 0.979 - 0.983 g/cm³ at 20 °C

Refractive Index 1.429 - 1.433 at 20 °C

Solubility Very slightly soluble in water; soluble in alcohol

Vapor Pressure 0.005 mmHg at 25 °C (estimated)

logP (o/w) 2.988 (estimated)

Experimental Protocols
Synthesis of Dipropyl Adipate via Fischer Esterification
Dipropyl adipate is commonly synthesized through the Fischer esterification of adipic acid with

n-propanol, using an acid catalyst. Below are detailed protocols based on established

methodologies.

Protocol 1: Sulfuric Acid Catalysis

This protocol is adapted from a patented method for preparing dipropyl adipate.[3]

Materials: Adipic acid, n-propanol, concentrated sulfuric acid, water, and a refining agent (a

mixture of calcium hydroxide, magnesium hydroxide, activated carbon, and magnesium

sulfate in a 1:1:2:1 weight ratio).[3]

Procedure:

Esterification: In a reactor equipped with a stirrer, heating mantle, and a water separator

(e.g., Dean-Stark apparatus), combine adipic acid, n-propanol, and a catalytic amount of
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concentrated sulfuric acid. The molar ratio of n-propanol to adipic acid should be in excess

to drive the equilibrium towards the product.

Heat the mixture to boiling and maintain reflux. Water produced during the reaction is

continuously removed by azeotropic distillation.

Monitor the reaction until no more water is collected, indicating the completion of the

esterification.

Washing: Cool the reaction mixture and add water. Stir the mixture, then allow it to stand

and separate into layers. Remove the aqueous layer.

Refining: Add the prepared refining agent to the organic layer and stir for approximately

one hour.

Filtration: Filter the mixture to remove the refining agent, yielding the dipropyl adipate
product.

Protocol 2: p-Toluenesulfonic Acid Catalysis

This method is based on the synthesis of diisopropyl adipate and can be adapted for dipropyl
adipate.

Materials: Adipic acid, n-propanol, p-toluenesulfonic acid (catalyst), and cyclohexane (water-

entraining agent).

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a Dean-Stark trap, combine adipic acid, a significant molar excess of n-

propanol, a catalytic amount of p-toluenesulfonic acid, and cyclohexane.

Reaction: Heat the mixture to reflux. The cyclohexane-water azeotrope will distill into the

Dean-Stark trap, effectively removing water and driving the reaction to completion.

Work-up: After the theoretical amount of water has been collected, cool the reaction

mixture.
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Purification: The crude product can be purified by washing with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by washing with brine. Dry the

organic layer over anhydrous sodium sulfate, filter, and remove the solvent and excess

alcohol under reduced pressure. Further purification can be achieved by vacuum

distillation.

The following diagram illustrates the general workflow for the synthesis and purification of

dipropyl adipate.

Synthesis Workflow

Start Combine Adipic Acid,
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(Remove Water)

Cool and Wash
(Neutralize Catalyst)

Purify
(e.g., Distillation) Dipropyl Adipate

Click to download full resolution via product page

Figure 2: General Workflow for Dipropyl Adipate Synthesis

Analytical Characterization
The identity and purity of synthesized dipropyl adipate can be confirmed using various

spectroscopic techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of dipropyl adipate
will exhibit characteristic absorption bands for the ester functional group, including a strong

C=O stretching vibration around 1735 cm⁻¹ and C-O stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy will show distinct signals for the different types of protons in the

molecule. The propyl groups will show a triplet for the terminal methyl group, a sextet for

the adjacent methylene group, and a triplet for the methylene group attached to the

oxygen. The methylene groups of the adipate backbone will also produce characteristic

signals.

¹³C NMR spectroscopy will provide signals for each unique carbon atom in the molecule,

confirming the carbon skeleton.
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Mass Spectrometry (MS): Mass spectrometry, often coupled with gas chromatography (GC-

MS), can be used to determine the molecular weight of dipropyl adipate and to analyze its

fragmentation pattern, further confirming its structure.

Signaling Pathways and Mechanisms of Action
While dipropyl adipate itself is not typically involved in complex signaling pathways within the

human body, its constituent acid, adipic acid, is a metabolite in certain biological systems. For

instance, engineered Pseudomonas putida can metabolize adipic acid. A simplified

representation of a metabolic pathway for adipic acid is shown below.

Adipic Acid Metabolism in Engineered P. putida
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Figure 3: Simplified Adipic Acid Metabolic Pathway

The primary mechanism of action for dipropyl adipate in dermatological and cosmetic

applications is as an emollient and skin-conditioning agent. It forms a thin, non-greasy film on

the skin's surface, which helps to reduce water loss and maintain skin hydration, leading to a

softer and smoother appearance. Its solvent properties also aid in the uniform application of

other cosmetic ingredients.

Applications
Dipropyl adipate is utilized in a variety of industrial and consumer products:

Cosmetics and Personal Care: It is a common ingredient in skin creams, lotions, sunscreens,

and other personal care products due to its emollient and solvent properties.[1]

Plasticizer: It can be used as a plasticizer for certain polymers.

Solvent: Its ability to dissolve other substances makes it a useful solvent in various

formulations.

Safety and Handling
Dipropyl adipate is generally considered to have a low toxicity profile and is not classified as a

hazardous substance. However, as with any chemical, appropriate safety precautions should

be taken. It is recommended to handle it in a well-ventilated area and to use personal

protective equipment such as gloves and safety glasses. For detailed safety information, refer

to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
Dipropyl adipate is a versatile chemical with well-defined properties and established synthesis

methods. Its primary applications in the cosmetic and personal care industries are a result of its

excellent emollient and solvent characteristics. This guide has provided a detailed overview of

its chemical structure, physicochemical properties, and synthesis, offering a valuable resource

for researchers and professionals in related fields. The provided experimental protocols and

workflow diagrams serve as a practical foundation for the synthesis and analysis of this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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